4-chloro-N'-(2-quinolin-2-ylsulfanylacetyl)benzohydrazide

• IUPAC Name: 4-chloro-N'-(2-quinolin-2-ylsulfanylacetyl)benzohydrazide
• InChI: InChI=1S/C18H14ClN3O2S/c19-14-8-5-13(6-9-14)18(24)22-21-16(23)11-25-17-10-7-12-3-1-2-4-15(12)20-17/h1-10H,11H2,(H,21,23)(H,22,24)
• InChI Key: BWTKIGGLLXUFSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)SCC(=O)NNC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClN3O2S
• Molecular Weight: 371.8 g/mol

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents.

Synthesis Analysis

Quinoline derivatives can be synthesized through various methods. For example, the synthesis of 4-hydroxy-2(1H)-quinolones was previously considered to be the reaction of anilines using malonic acid equivalents. Some other more specialized methods are the reaction of anthranilic acid derivatives.

Molecular Structure Analysis

The molecular structure of quinoline derivatives depends on the specific compound. For example, 4-CHLORO-2-(QUINOLIN-8-YLIMINOMETHYL)-PHENOL has a linear formula of C16H11ClN2O.

Chemical Reactions Analysis

Quinoline derivatives can undergo various chemical reactions. For instance, some nucleophilic substitution reactions of the 4-chloro group were carried out to get new 4-substituted 2-quinolinones and quinolinethiones, such as 4-sulfanyl, hydrazino, azido and amino derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of quinoline derivatives can vary widely depending on the specific compound. For instance, 4-CHLORO-2-(QUINOLIN-8-YLIMINOMETHYL)-PHENOL has a molecular weight of 282.732.

Mechanism of Action

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Future Directions

The swift development of new molecules containing the quinoline nucleus has generated many research reports in a brief span of time. There seems to be a requirement to collect recent information in order to understand the current status of the quinoline nucleus in medicinal chemistry research, focusing in particular on the numerous attempts to synthesize and investigate new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.